Cas no 72616-25-2 (Indomethacin Isopropyl Ester)

• Product Name: Indomethacin Isopropyl Ester
• CAS No: 72616-25-2
• MF: C₂₂H₂₂ClNO₄
• MW: 399.867385387421
• CID: 543661
• Update Time: 2023-11-22

Indomethacin Isopropyl Ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-,1-methylethyl ester
• Isopropyl2-(1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetate
• Indomethacin Isopropyl Ester
• BDBM50090814
• propan-2-yl 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate
• [1-(4-Chloro-benzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-acetic acid isopropyl ester

• Inchi： 1S/C22H22ClNO4/c1-13(2)28-21(25)12-18-14(3)24(20-10-9-17(27-4)11-19(18)20)22(26)15-5-7-16(23)8-6-15/h5-11,13H,12H2,1-4H3
• InChI Key： YCIPLRSQHFHPRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C2C=CC(=CC=2C(CC(=O)OC(C)C)=C1C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 561
• XLogP3: 5.4
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles